Cas no 1427027-86-8 (3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde)

• Product Name: 3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde
• CAS No: 1427027-86-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5304104
• Update Time: 2026-03-10

3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxy-3,4-dimethylbenzaldehyde
• 2-Isopropoxy-3,4-dimethyl-benzaldehyde
• 3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde

• Inchi： 1S/C12H16O2/c1-8(2)14-12-10(4)9(3)5-6-11(12)7-13/h5-8H,1-4H3
• InChI Key： JXNVSMLSJASVHW-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C(C=O)=CC=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde

Recent Advances in the Study of 3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde (CAS: 1427027-86-8) in Chemical Biology and Pharmaceutical Research

3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde (CAS: 1427027-86-8) is a synthetic organic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique benzaldehyde scaffold with isopropoxy and dimethyl substitutions, has been investigated for its biological activities and utility as a building block in medicinal chemistry. Recent studies have explored its role in the synthesis of novel bioactive molecules and its interactions with biological targets.

One of the key areas of interest is the compound's potential as a precursor in the synthesis of pharmacologically active agents. Researchers have utilized 3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde in the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of selective kinase inhibitors, which showed promising activity in preclinical models of inflammatory diseases. The compound's structural features, including the isopropoxy group, were found to enhance binding affinity and selectivity.

In addition to its role in drug synthesis, 3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde has been studied for its direct biological effects. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits moderate antioxidant properties, potentially due to its ability to scavenge reactive oxygen species (ROS). This finding suggests its potential utility in the development of therapeutics for oxidative stress-related conditions, such as neurodegenerative diseases and aging.

Another significant application of this compound lies in its use as a chemical probe in biological studies. Researchers have employed 3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde to investigate protein-ligand interactions and signal transduction pathways. For example, a 2024 study utilized the compound to elucidate the mechanism of action of a novel class of G protein-coupled receptor (GPCR) modulators. The compound's ability to form stable complexes with target proteins makes it a valuable tool in structural biology and drug design.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of 3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde. A 2023 patent application described an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly relevant for scaling up production for pharmaceutical applications, where consistent quality and sustainability are critical considerations.

Looking ahead, researchers anticipate that 3,4-dimethyl-2-(propan-2-yloxy)benzaldehyde will continue to play an important role in drug discovery efforts. Its versatility as a synthetic intermediate and its intrinsic biological activity make it a compound of significant interest. Future studies are expected to explore its potential in targeted drug delivery systems and combination therapies, as well as its application in emerging areas such as proteolysis targeting chimeras (PROTACs) and other bifunctional molecules.